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Introduction

Glycofurol 75, also known as a-[(Tetrahydro-2-furanyl)methyl]-w-hydroxy-poly(oxy-1,2-
ethanediyl) or Tetraglycol, is a versatile and widely utilized solvent in the pharmaceutical
industry.[1][2] It is a clear, colorless, and nearly odorless liquid characterized by its exceptional
solvency for poorly water-soluble compounds, making it a critical excipient in the formulation of
parenteral, topical, and intranasal drug delivery systems.[2][3][4] Its primary function is to
enhance the solubility and bioavailability of hydrophobic active pharmaceutical ingredients
(APIs).[2] This guide provides an in-depth overview of the core physicochemical properties,
applications, and relevant experimental methodologies associated with Glycofurol 75.

Physicochemical Characteristics

Glycofurol 75 is a derivative of tetrahydrofurfuryl alcohol, prepared by its reaction with
ethylene oxide.[3][4] The "75" designation indicates a specific grade that meets analytical
specifications, ensuring a high purity level where the fraction of molecules with one or two
ethylene oxide units (n=1-2) is at least 95%.[3] Its key physical and chemical properties are
summarized below.

Table 1: Physicochemical Properties of Glycofurol 75
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Chemical Name

a-[(Tetrahydro-2-
furanyl)methyl]-w-hydroxy-
poly(oxy-1,2-ethanediyl)

[3]

CAS Number 31692-85-0 [3][5]
Average Molecular Formula CoH1804 [3]
Average Molecular Weight 190.24 g/mol [3]

Clear, colorless, almost

Appearance o [3114]
odorless liquid
Bitter taste with a warm

Taste ] [3114]
sensation

Boiling Point 80-100 °C [3]

Density 1.070-1.090 g/cm3 at 20°C [3]

Refractive Index (n2°/D)

~1.454 - 1.462

[3161[7]

Dynamic Viscosity

8-18 mPa-s (cP) at 20°C

[3]

Flash Point >110 °C (>230 °F) [6]
Store in a cool, dry place,
protected from light in a well-
Storage [3]

closed container, preferably

under nitrogen.

Table 2: Solubility Profile of Glycofurol 75 at 20°C
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Solvent Solubility References
Water Miscible in all proportions [8]
Ethanol (95%) Miscible in all proportions [3]
Glycerin Miscible in all proportions [3]
Polyethylene Glycol 400 Miscible in all proportions [3]
Castor Ol Miscible [3]
Chloroform Sparingly Soluble [2]

Slightly Soluble (Sonication
Methanol [2]
may be needed)

Arachis Oil Immiscible [3]

Isopropyl Ether Immiscible [3]

Pharmaceutical Applications and Rationale

The unique properties of Glycofurol 75 make it an invaluable excipient for overcoming
formulation challenges, primarily related to drug solubility.

o Parenteral Formulations: Glycofurol 75 is extensively used as a cosolvent in intravenous
(IV) and intramuscular (IM) injections for drugs with poor aqueous solubility.[4] It can be used
in concentrations up to 50% v/v.[3][4] Its high tissue compatibility and lower irritancy
compared to other organic solvents minimize local adverse reactions at the injection site.[2]

» Topical and Transdermal Delivery: It acts as a penetration enhancer, facilitating the transport
of APIs across the skin barrier.[3] This makes it a suitable vehicle for gels, creams, and other
topical formulations designed for local or systemic effects.[3]

e Nasal and Rectal Formulations: Studies have explored its use in intranasal and rectal
preparations to improve drug absorption through mucosal membranes.[3][4]

» Bioavailability Enhancement: By dissolving hydrophobic drugs, Glycofurol 75 improves their
dissolution rate upon administration, which can significantly boost bioavailability and facilitate
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the achievement of therapeutic concentrations.[2]

Core Physicochemical Properties

High Solvency for Miscibility with Water Good Tissue

Hydrophobic APIs & Alcohols Compatibility Lt [z me) Aere

Pharmacgutical Applications

Intranasal & Mucosal Parenteral Formulations Topical & Transdermal

Formulations (IV/Im) Delivery Systems

Key Formulation Benefits ¢
y Yyvy y y y
Enhanced Drug Improved Effective Penetration Reduced Injection
Solubility & Loading Bioavailability Enhancer Site Reactions

Tetrahydrofurfuryl

Alcohol
Reactants
Ethylene Oxide
Crude

Ethoxylation Reaction Glycofurol

catalyst: |-~
Zinc Chloride _ _
-7 Methods: -

-

- Chromatography,

Conditions: Recrystallization, etc.
60°C, 0.45 MPa

Final Product:
Glycofurol 75

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Applications]. BenchChem, [2025]. [Online PDF]. Available at:
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pharmaceutical-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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